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Introduction

While the term "glyphosine" refers to the chemical N,N-bis(phosphonomethyl)glycine, a plant

growth regulator historically used in sugarcane, it is now largely considered obsolete. The

predominant and extensively researched compound used for similar purposes in modern

agriculture is glyphosate (N-(phosphonomethyl)glycine). At sub-lethal doses, glyphosate

functions as a plant growth retardant and ripener, particularly in sugarcane, by redirecting the

plant's metabolic resources from vegetative growth to sucrose storage. This technical guide

provides an in-depth analysis of glyphosate's role as a plant growth retardant, focusing on its

application in sugarcane. It details the physiological effects, underlying biochemical

mechanisms, and experimental methodologies for its evaluation.

Data Presentation: Quantitative Effects of
Glyphosate on Sugarcane
The application of glyphosate at low concentrations has been shown to significantly impact the

growth and physiology of sugarcane. The following tables summarize the quantitative data from

various studies.

Table 1: Effects of Glyphosate on Sugarcane Growth and Biomass
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Glyphosate
Concentration/
Dose

Effect on Plant
Height

Effect on Leaf
Area

Effect on Dry
Mass

Reference

0.06% and

0.08%

Leaf expansion

suppressed

Observable

decrease
- [1]

0.08%
Shorter millable

stalks
-

Lighter millable

stalks
[1]

7.2 to 36 g a.e.

ha⁻¹
- -

Increased

biomass

compared to

control

[2]

72 g a.e. ha⁻¹

and above
- -

Significant

reduction in dry

mass

[2]

350 g/ha - -
9% reduction in

sugarcane yield
[3]

Table 2: Effects of Glyphosate on Sugarcane Juice Quality and Sucrose Content
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Glyphosate
Concentrati
on/Dose

Effect on
Brix (%)

Effect on
Pol (%)

Effect on
Apparent
Purity (%)

Effect on
Sucrose
Content

Reference

Not specified - - -

Increases

sucrose

concentration

[4][5]

0.04% Improved Improved Improved

Sugar %

cane

increased

from 15.10 to

16.30

[1]

150 ppm - - -

11.27%

increase in

sucrose

accumulation

[6]

5.3 oz/A - - -

TRS/TC

significantly

greater than

control

[4]

Table 3: Physiological and Biochemical Effects of Glyphosate on Sugarcane
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Glyphosate
Concentrati
on/Dose

Effect on
Leaf
Moisture

Effect on
Leaf
Phosphoru
s

Effect on
Shikimic
Acid Levels

Effect on
Aromatic
Amino
Acids
(Phenylalan
ine,
Tyrosine)

Reference

All ripener

treatments

Reduction

observed
- - - [1]

0.04% -

Reduced

from 1.73

mg/g to 1.19

mg/g

- - [1]

Low doses -

Higher leaf P

concentration

s

Higher

concentration

s

- [7]

72 and 180 g

a.e. ha⁻¹
- - Accumulation

Initial

increase,

followed by a

decrease

[2]

Mechanism of Action and Signaling Pathways
Glyphosate's primary mode of action is the inhibition of the 5-enolpyruvylshikimate-3-

phosphate synthase (EPSPS) enzyme in the shikimate pathway.[5][8][9] This pathway is crucial

for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) in plants.

[5][9] By blocking this pathway, glyphosate leads to a deficiency in these essential amino acids,

which are precursors for a wide range of secondary metabolites, including lignin, alkaloids, and

plant hormones like auxin.

At herbicidal doses, this inhibition leads to plant death. However, at sub-lethal doses, the partial

inhibition of the shikimate pathway is believed to be the primary mechanism for its growth-

retardant effects. The reduction in resources allocated to vegetative growth, due to the limited

availability of aromatic amino acids and their derivatives, allows for a reallocation of
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photosynthates towards sucrose storage in sugarcane.[1] The accumulation of shikimic acid in

plant tissues is a key indicator of glyphosate's effect on the shikimate pathway.[2]
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Caption: Glyphosate's inhibition of the shikimate pathway leading to reduced growth and
increased sucrose storage.

Experimental Protocols
The evaluation of glyphosate as a plant growth retardant involves specific experimental

methodologies. Below are generalized protocols based on the reviewed literature.

Greenhouse and Field Trials
Objective: To determine the effect of different concentrations of glyphosate on sugarcane

growth, yield, and sucrose content.

Methodology:

Plant Material: Sugarcane varieties of interest are planted in pots in a greenhouse or in

designated field plots.[2]

Experimental Design: A randomized complete block design with multiple replications is

typically used to minimize the effects of environmental variability.[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.cabidigitallibrary.org/doi/pdf/10.5555/20083015973
https://www.scirp.org/journal/paperinformation?paperid=51972
https://www.benchchem.com/product/b166191?utm_src=pdf-body-img
https://www.scirp.org/journal/paperinformation?paperid=51972
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20083015973
https://www.lsuagcenter.com/~/media/system/5/e/2/6/5e26132699adbf3921997b047c5aa486/12-plant-growth-regulators.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatments: Various concentrations of glyphosate are applied to the sugarcane plants at a

specific growth stage, often 8 months after planting.[1] A control group with no glyphosate

application is included for comparison.

Application: Glyphosate is applied as a foliar spray using a calibrated sprayer to ensure

uniform coverage.[2]

Data Collection:

Growth Parameters: Plant height, number of millable stalks, and leaf area are measured at

regular intervals.[1]

Biomass: At harvest, the fresh and dry weight of stalks and leaves are determined.[2]

Juice Analysis: Sugarcane juice is extracted and analyzed for Brix (total soluble solids),

pol (sucrose content), and apparent purity.[1]

Biochemical Analysis: Leaf samples can be collected to measure levels of shikimic acid,

aromatic amino acids, and mineral nutrients like phosphorus.[1][2]

Statistical Analysis: The collected data is subjected to analysis of variance (ANOVA) to

determine the statistical significance of the observed effects.
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Caption: A generalized workflow for evaluating the effects of glyphosate as a plant growth
retardant in sugarcane.

Conclusion
Glyphosate, when applied at sub-lethal doses, acts as an effective plant growth retardant and

ripener in sugarcane. Its mechanism of action, centered on the partial inhibition of the EPSPS

enzyme in the shikimate pathway, leads to a reduction in vegetative growth and a favorable
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reallocation of resources to sucrose storage. The quantitative data from numerous studies

support its efficacy in improving sugarcane juice quality and sugar yield. The experimental

protocols outlined provide a framework for the continued investigation and optimization of

glyphosate's application as a plant growth regulator in agriculture. While the term "glyphosine"

may have been the initial point of inquiry, the current body of scientific literature clearly

indicates that glyphosate is the relevant compound for this application in contemporary

agricultural practices.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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